Cas no 921-11-9 (2,3,4-pentanetrione)

• Product Name: 2,3,4-pentanetrione
• CAS No: 921-11-9
• MF: C₅H₆O₃
• MW: 114.099341869354
• CID: 861095
• PubChem ID: 136703
• Update Time: 2025-04-19

2,3,4-pentanetrione Chemical and Physical Properties

Names and Identifiers

• 2,3,4-pentanetrione
• pentane-2,3,4-trione
• 921-11-9
• NSC 150286
• DTXSID30238859
• MVDYEFQVZNBPPH-UHFFFAOYSA-N
• UNII-84GH569GKT
• SCHEMBL556991
• CH3(CO)3CH3
• NSC-150286
• NSC150286
• AKOS017514585
• 2,4-Pentanetrione
• 84GH569GKT

• Inchi： 1S/C5H6O3/c1-3(6)5(8)4(2)7/h1-2H3
• InChI Key： MVDYEFQVZNBPPH-UHFFFAOYSA-N
• SMILES： O=C(C(C)=O)C(C)=O

Computed Properties

• Exact Mass: 114.032
• Monoisotopic Mass: 114.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 1.113
• Boiling Point: 182°C at 760 mmHg
• Flash Point: 62.6°C
• Refractive Index: 1.408
• PSA: 51.21000
• LogP: -0.26650